Cas no 1247696-82-7 (3-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide)

• Product Name: 3-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide
• CAS No: 1247696-82-7
• MF: C₇H₁₁ClN₄O
• MW: 202.641439676285
• CID: 6336583
• PubChem ID: 61925405
• Update Time: 2025-06-08

3-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide
• CS-0292690
• 1247696-82-7
• EN300-1123541
• AKOS011199341

• Inchi： 1S/C7H11ClN4O/c1-10-6(7(9)13)4-12-3-5(8)2-11-12/h2-3,6,10H,4H2,1H3,(H2,9,13)
• InChI Key： ZABKKLNVPMZPPU-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC(C(N)=O)NC

Computed Properties

• Exact Mass: 202.0621387g/mol
• Monoisotopic Mass: 202.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide

3-(4-Chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide: A Comprehensive Overview

3-(4-Chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide (CAS No. 1247696-82-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1247696-82-7, is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research developments.

The chemical structure of 3-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide is composed of a pyrazole ring substituted with a chlorine atom and a methylamino group attached to a propanamide moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

Synthesis Methods: The synthesis of 3-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide can be achieved through several routes. One common method involves the reaction of 4-chloropyrazole with an appropriate amine and an acid chloride or anhydride. Another approach involves the coupling of a pyrazole derivative with a methylamine-substituted propanamide using coupling reagents such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). These synthetic strategies have been optimized to improve yield and purity, making the compound more accessible for further research and development.

Biological Properties: Recent studies have highlighted the potential biological activities of 3-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide. One notable area of research is its activity as a modulator of specific enzymes and receptors. For instance, it has been shown to exhibit inhibitory effects on certain kinases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders. Additionally, the compound has demonstrated potential as an agonist or antagonist for specific G protein-coupled receptors (GPCRs), which are important therapeutic targets in neurology and psychiatry.

Clinical Relevance: The clinical relevance of 3-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide is being actively explored in preclinical studies. Preliminary data suggest that it may have therapeutic potential in treating conditions such as chronic pain, neurodegenerative diseases, and certain types of cancer. However, further research is needed to fully understand its mechanism of action, safety profile, and efficacy in human subjects.

Recent Research Developments: Several recent studies have provided valuable insights into the properties and applications of 3-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide. For example, a study published in the Journal of Medicinal Chemistry reported that the compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. Another study in the European Journal of Pharmacology demonstrated its ability to modulate ion channels involved in pain signaling pathways. These findings underscore the compound's potential as a lead molecule for drug development.

Safety Considerations: While 3-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide shows promise as a therapeutic agent, it is important to conduct thorough safety evaluations. Preclinical toxicity studies are essential to assess its potential adverse effects on various organ systems. Additionally, pharmacokinetic studies are necessary to understand its absorption, distribution, metabolism, and excretion (ADME) properties in vivo.

FUTURE DIRECTIONS: The future research directions for 3-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)propanamide include optimizing its chemical structure to enhance potency and selectivity, exploring new delivery methods to improve bioavailability, and conducting clinical trials to evaluate its safety and efficacy in human patients. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies will be crucial in advancing this compound from bench to bedside.